Cas no 953904-14-8 (6-(2,6-Dimethylpiperidin-1-YL)pyridin-3-amine)

• Product Name: 6-(2,6-Dimethylpiperidin-1-YL)pyridin-3-amine
• CAS No: 953904-14-8
• MF: C₁₂H₁₉N₃
• MW: 205.299362421036
• CID: 5733881
• PubChem ID: 16788376
• Update Time: 2025-05-19

6-(2,6-Dimethylpiperidin-1-YL)pyridin-3-amine Chemical and Physical Properties

Names and Identifiers

• 953904-14-8
• 6-(2,6-DIMETHYLPIPERIDIN-1-YL)PYRIDIN-3-AMINE
• AKOS000143232
• F1908-1919
• starbld0032467
• 6-(2,6-DIMETHYL-1-PIPERIDINYL)-3-PYRIDINAMINE
• OTAVA-BB 1034169
• 6-(2,6-Dimethylpiperidin-1-YL)pyridin-3-amine

• Inchi： 1S/C12H19N3/c1-9-4-3-5-10(2)15(9)12-7-6-11(13)8-14-12/h6-10H,3-5,13H2,1-2H3
• InChI Key： AWLBRWXTLORDBD-UHFFFAOYSA-N
• SMILES： N1(C2C=CC(=CN=2)N)C(C)CCCC1C

Computed Properties

• Exact Mass: 205.157897619g/mol
• Monoisotopic Mass: 205.157897619g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 197
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 42.2Ų

Additional information on 6-(2,6-Dimethylpiperidin-1-YL)pyridin-3-amine

Introduction to 6-(2,6-Dimethylpiperidin-1-YL)pyridin-3-amine (CAS No. 953904-14-8)

6-(2,6-Dimethylpiperidin-1-YL)pyridin-3-amine (CAS No. 953904-14-8) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of piperidine derivatives, which are known for their broad spectrum of biological activities and utility in drug development. The structural features of 6-(2,6-Dimethylpiperidin-1-YL)pyridin-3-amine, particularly the presence of a dimethylpiperidine moiety and an amine functional group, make it a promising candidate for further exploration in medicinal chemistry.

The synthesis of 6-(2,6-Dimethylpiperidin-1-YL)pyridin-3-amine involves multi-step organic transformations that highlight the compound's structural complexity. The dimethylpiperidine ring contributes to the compound's stability and solubility, while the pyridine and amine groups provide additional sites for interaction with biological targets. These structural attributes have made this compound a subject of interest for researchers aiming to develop novel therapeutic agents.

In recent years, there has been a growing interest in piperidine derivatives due to their potential applications in treating various diseases, including neurological disorders, cancer, and infectious diseases. The unique pharmacophore present in 6-(2,6-Dimethylpiperidin-1-YL)pyridin-3-amine has been studied for its ability to modulate enzyme activity and receptor binding. For instance, modifications of the piperidine ring have been shown to enhance binding affinity and selectivity towards certain therapeutic targets.

One of the most compelling aspects of 6-(2,6-Dimethylpiperidin-1-YL)pyridin-3-amine is its potential as a scaffold for drug discovery. Researchers have leveraged its structural framework to develop analogs with improved pharmacokinetic properties and reduced toxicity. The dimethylpiperidine group, in particular, has been found to enhance oral bioavailability and metabolic stability, making it an attractive feature for drug candidates.

Recent studies have also explored the role of 6-(2,6-Dimethylpiperidin-1-YL)pyridin-3-amine in modulating inflammatory pathways. The compound has been shown to interact with key enzymes involved in the inflammatory response, such as cyclooxygenase (COX) and lipoxygenase (LOX). These interactions suggest that 6-(2,6-Dimethylpiperidin-1-YL)pyridin-3-amine could be a valuable tool for developing anti-inflammatory therapies.

The amine group in 6-(2,6-Dimethylpiperidin-1-YL)pyridin-3-amine provides another avenue for chemical modification, allowing researchers to explore diverse chemical space. This flexibility has enabled the synthesis of various derivatives with tailored biological activities. For example, functionalization of the amine group has led to compounds with enhanced binding affinity towards specific protein targets.

In conclusion, 6-(2,6-Dimethylpiperidin-1-YL)pyridin-3-amine (CAS No. 953904-14-8) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and biological activities make it a promising candidate for further research and development. As our understanding of its pharmacological properties continues to grow, this compound is likely to play a crucial role in the discovery and development of novel therapeutic agents.